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Compound of Interest

Compound Name: Dihydrexidine hydrochloride

Cat. No.: B1670579

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount to maintaining a secure laboratory
environment and minimizing environmental impact. This guide provides essential, step-by-step
procedures for the proper disposal of dihydrexidine hydrochloride, a potent dopamine D1
receptor agonist used in neuroscience research. Adherence to these protocols is critical for
operational safety and regulatory compliance.

Chemical and Physical Properties

A summary of the key quantitative data for dihydrexidine hydrochloride is presented below,
offering a quick reference for handling and storage.
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Property Value References
Molecular Weight 303.78 g/mol [1]

Formula C17H18CINO2 [1]
Appearance Pale yellow solid [2]

Purity >98% [3]

Solubility in Water Soluble to 10 mM [3]

Solubility in DMSO Soluble to 50 mM [3]

Storage Temperature -th(a)soiécate At +4°C or store at [2][3][4]

Experimental Protocols: Proper Disposal Procedure

The following protocol outlines the necessary steps for the safe disposal of dihydrexidine
hydrochloride waste. This procedure is based on standard laboratory safety practices and
information from safety data sheets.

Personnel Protective Equipment (PPE) Required:
o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

o Laboratory coat

Disposal Steps:

o Waste Segregation:

o Do not mix dihydrexidine hydrochloride waste with other chemical waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office.
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o Solid waste (e.g., contaminated gloves, weigh paper, pipette tips) should be collected in a
designated, properly labeled hazardous waste container.

o Aqueous solutions containing dihydrexidine hydrochloride should be collected in a
separate, labeled hazardous waste container. Do not dispose of solutions down the drain.

[5]

o Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "Dihydrexidine hydrochloride."

o Include the concentration and quantity of the waste.
o Ensure the container is sealed tightly when not in use.
e Spill Management:
o In the event of a spill, evacuate personnel from the immediate area.[1]
o Wear appropriate PPE before attempting to clean the spill.

o For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,
sand, or universal binders).[1]

o Carefully sweep or scoop up the absorbed material and place it into a labeled hazardous
waste container.

o Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash with
soap and water.[1]

o For large spills, contact your institution's EHS office immediately.
» Final Disposal:

o Store the sealed and labeled hazardous waste container in a designated, secure area
away from incompatible materials.
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o Arrange for pickup and disposal by a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[5][6] The primary method of disposal for
this type of compound is typically incineration by an approved facility.[7]

Disposal Workflow

The logical flow for the proper disposal of dihydrexidine hydrochloride is illustrated in the

diagram below.
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Dihydrexidine Hydrochloride Disposal Workflow

It is imperative to consult your institution's specific safety data sheets and EHS guidelines, as
local regulations may vary. By following these procedures, you contribute to a safer research

environment and ensure the responsible management of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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